Cas no 61667-00-3 (Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-)

Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- structure
61667-00-3 structure
Product name:Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-
CAS No:61667-00-3
MF:C12H16N2
MW:188.26884
CID:470826
PubChem ID:71393605

Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- Chemical and Physical Properties

Names and Identifiers

    • Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-
    • (6aR,10aR)-5,6,6a,7,8,9,10,10a-octahydrobenzo[c][1,7]naphthyridine
    • 61667-00-3
    • DTXSID10815364
    • Inchi: InChI=1S/C12H16N2/c1-2-4-10-9(3-1)7-14-12-8-13-6-5-11(10)12/h5-6,8-10,14H,1-4,7H2/t9-,10+/m0/s1
    • InChI Key: VOEAQJNTGGKIBW-VHSXEESVSA-N
    • SMILES: C1CCC2C(C1)CNC3=C2C=CN=C3

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 24.92

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